Cas no 5768-87-6 (2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid)

2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid Properties

Names and Identifiers

• 2-[(4-hydroxyphenyl)(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
• 2-[(4-hydroxyphenyl)-(4-oxocyclohexa-2,5-dien-1-ylidene)methyl]benzoic acid
• alpha-(p-Hydroxyphenyl)-alpha-(4-oxo-2,5-cyclohexadien-1-ylidene)-o-toluic acid
• benzoic acid, 2-[(4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl]-
• BDBM50206430
• 5768-87-6
• Benzoic acid, 2-((4-hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)-
• DTXSID10973276
• 2-((4-Hydroxyphenyl)(4-oxo-2,5-cyclohexadien-1-ylidene)methyl)benzoic acid
• SR-01000117802
• AKOS024269712
• CHEMBL222562
• SCHEMBL13723093
• o-Toluic acid, alpha-(p-hydroxyphenyl)-alpha-4-oxo-2,5-cyclohexadien-1-ylidene-
• SR-01000117802-1
• 2-((4-hydroxyphenyl)(4-oxocyclohexa-2,5-dienylidene)methyl)benzoic acid
• +Expand

• InChIKey： GGCFKQBFXFYVGD-UHFFFAOYSA-N
• Inchi： InChI=1S/C20H14O4/c21-15-9-5-13(6-10-15)19(14-7-11-16(22)12-8-14)17-3-1-2-4-18(17)20(23)24/h1-12,21H,(H,23,24)
• SMILES： C1=CC=C(C(=C1)C(=C2C=CC(=O)C=C2)C3=CC=C(C=C3)O)C(=O)O

Computed Properties

• Exact Mass: 318.08922
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 3
• Monoisotopic Mass: 318.08920892g/mol
• Heavy Atom Count: 24
• Complexity: 573
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.8
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6